2-(4-Methylpyrazol-1-yl)-6-(trifluoromethyl)pyridine

• IUPAC Name: 2-(4-methylpyrazol-1-yl)-6-(trifluoromethyl)pyridine
• InChI: InChI=1S/C10H8F3N3/c1-7-5-14-16(6-7)9-4-2-3-8(15-9)10(11,12)13/h2-6H,1H3
• InChI Key: UEBIKOUTXQNSDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)C2=CC=CC(=N2)C(F)(F)F
• Molecular Formula: C10H8F3N3
• Molecular Weight: 227.19 g/mol
• CAS No.: 2310102-85-1

Description

The compound “2-(4-Methylpyrazol-1-yl)-6-(trifluoromethyl)pyridine” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound, and a pyridine ring, which is a basic heterocyclic organic compound.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds often involve processes such as catalytic protodeboronation of pinacol boronic esters. This process utilizes a radical approach and is paired with a Matteson–CH2–homologation.

Molecular Structure Analysis

The molecular structure of this compound likely involves a trifluoromethyl group attached to a pyridine ring, with a methylpyrazol group also attached to the pyridine ring.

Chemical Reactions Analysis

The trifluoromethyl group plays an increasingly important role in pharmaceuticals, agrochemicals, and materials. Trifluoromethylation of carbon-centered radical intermediates is a key reaction involving this group.

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, properties, and potential applications. The trifluoromethyl group, in particular, is an area of active research due to its importance in many fields.